Cas no 1781790-07-5 (1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1781790-07-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6442361
• PubChem ID: 84051330
• Update Time: 2025-05-20

1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol
• 1781790-07-5
• EN300-1749565

• Inchi： 1S/C12H17NO/c1-13-8-12(14)11-7-3-5-9-4-2-6-10(9)11/h3,5,7,12-14H,2,4,6,8H2,1H3
• InChI Key： OGYMSOFIXZCCHV-UHFFFAOYSA-N
• SMILES： OC(CNC)C1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1781790-07-5)

1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1781790-07-5) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of indenyl derivatives, which are increasingly studied for their unique structural properties and biological activities. The presence of both an indenyl group and a methylaminoethanol moiety makes this molecule particularly interesting for drug discovery and development.

The molecular structure of 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol features a fused bicyclic system, which enhances its stability and binding affinity to biological targets. Researchers have explored its potential as a precursor for central nervous system (CNS) therapeutics, given its structural similarity to known neuromodulators. The compound's CAS No. 1781790-07-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key applications of 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol lies in its role as an intermediate in the synthesis of more complex bioactive molecules. Recent studies highlight its utility in developing dopamine receptor ligands, which are critical for treating neurological disorders such as Parkinson's disease and schizophrenia. The compound's indenyl core provides a versatile scaffold for further chemical modifications, enabling researchers to fine-tune pharmacological properties.

From a synthetic chemistry perspective, CAS No. 1781790-07-5 offers several advantages. Its relatively straightforward synthesis route and high purity make it a valuable building block for drug candidates. The compound's methylaminoethanol side chain is particularly noteworthy, as it mimics endogenous neurotransmitters, enhancing its potential for neuropharmacological applications. This feature aligns with current trends in precision medicine, where targeted therapies are gaining prominence.

Market demand for 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol has been steadily increasing, driven by its applications in high-throughput screening and drug discovery platforms. Pharmaceutical companies and academic laboratories alike are investing in research to unlock its full potential. The compound's unique combination of a rigid indenyl structure and a flexible amino alcohol side chain makes it a promising candidate for developing next-generation therapeutics.

In addition to its pharmaceutical applications, CAS No. 1781790-07-5 has garnered attention in material science. Its aromatic system and functional groups make it suitable for designing organic semiconductors and photocatalysts. This dual applicability in both life sciences and materials science underscores the compound's versatility and broad research appeal.

Quality control and analytical characterization of 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol are critical for ensuring its performance in various applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These analytical protocols are essential for maintaining the compound's reliability in research settings.

The future prospects for 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol appear promising, with ongoing investigations into its mechanism of action and potential therapeutic benefits. As the scientific community continues to explore indenyl-based compounds, this particular molecule stands out for its balanced physicochemical properties and biological relevance. Its CAS No. 1781790-07-5 will likely remain a focal point in chemical and pharmacological research for years to come.

For researchers seeking reliable sources of 1-(2,3-dihydro-1H-inden-4-yl)-2-(methylamino)ethan-1-ol, it is crucial to partner with reputable suppliers who adhere to strict quality standards. Proper storage conditions, typically under inert atmosphere and low temperatures, are necessary to preserve the compound's stability and efficacy. These considerations are particularly important for long-term research projects involving this valuable chemical entity.